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Compound Name: Acetohexamide

Cat. No.: B1666498

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetohexamide is a first-generation sulfonylurea compound known for its hypoglycemic
activity.[1] It is primarily used in the management of type 2 diabetes mellitus.[2] In a research
context, acetohexamide is a valuable tool for studying insulin secretion pathways and the
function of ATP-sensitive potassium (K-ATP) channels.[2][3] Its mechanism of action involves
stimulating insulin release from pancreatic B-cells by binding to the sulfonylurea receptor 1
(SURL1), a subunit of the K-ATP channel.[4] This interaction initiates a signaling cascade that
leads to insulin exocytosis.[2]

These application notes provide detailed protocols for the preparation of acetohexamide
solutions for use in in vitro cell culture experiments, ensuring accurate and reproducible results.

Physicochemical Properties and Solubility

Acetohexamide is a white to yellowish-white powder.[5] It is practically insoluble in water but
soluble in several organic solvents.[1][5] Proper solubilization is critical for its application in
aqueous cell culture environments.

Table 1: Physicochemical and Solubility Data for Acetohexamide
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Property Value

Molecular Formula C15H20N204S

Molecular Weight 324.40 g/mol [1]

CAS Number 968-81-0[1]

Solubility in Water Insoluble / <1 mg/mL][5][6]

Up to 21 mg/mL (~64.7 mM). Note: Moisture-
Solubility in DMSO absorbing DMSO can reduce solubility; using
fresh DMSO is recommended.[1]

Freely soluble in dimethylformamide (DMF),
Other Solvents sparingly soluble in acetone, slightly soluble in

methanol and ethanol.[5]

Experimental Protocols

The following protocols detail the preparation of stock and working solutions of
acetohexamide. It is crucial to perform these steps under sterile conditions (e.g., in a laminar
flow hood) to prevent contamination of cell cultures.

Protocol 1: Preparation of Concentrated Stock Solution

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a concentrated stock
solution of acetohexamide due to its high solubilizing capacity and compatibility with most cell
culture assays at low final concentrations.

Materials:

Acetohexamide powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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» Pipettes and sterile filter tips
Procedure:

o Determine Required Mass: Calculate the mass of acetohexamide powder needed to
achieve the desired stock concentration.

o Formula: Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight
(g/mol)

o Example Calculation for a 10 mM stock solution in 1 mL: Mass (g) = (0.010 mol/L) x (0.001
L) x (324.40 g/mol ) = 0.003244 g = 3.24 mg

o Weigh Powder: Accurately weigh the calculated mass of acetohexamide powder using an
analytical balance in a sterile weighing boat or directly into a sterile tube.

e Dissolve in DMSO: Aseptically add the calculated volume of sterile DMSO to the tube
containing the powder.

o Ensure Complete Solubilization: Vortex the solution thoroughly. If necessary, warm the
solution briefly in a 37°C water bath to aid dissolution.[7] Visually inspect to ensure no
particulates are present.

» Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile
tubes to avoid repeated freeze-thaw cycles.[1] Store as recommended in Table 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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